(1R,4S,7S)-4-benzyl-9-[(1R,4S,7S,9R)-4-benzyl-3,6-dioxo-2,5,16-triazatetracyclo[7.7.0.02,7.010,15]hexadeca-10,12,14-trien-9-yl]-2,5,16-triazatetracyclo[7.7.0.02,7.010,15]hexadeca-10,12,14-triene-3,6-dione

• Molecular Formula: C40H36N6O4
• Molecular Weight: 664.7 g/mol
• IUPAC Name: (1R,4S,7S)-4-benzyl-9-[(1R,4S,7S,9R)-4-benzyl-3,6-dioxo-2,5,16-triazatetracyclo[7.7.0.02,7.010,15]hexadeca-10,12,14-trien-9-yl]-2,5,16-triazatetracyclo[7.7.0.02,7.010,15]hexadeca-10,12,14-triene-3,6-dione
• InChI: InChI=1S/C40H36N6O4/c47-33-31-21-39(25-15-7-9-17-27(25)43-37(39)45(31)35(49)29(41-33)19-23-11-3-1-4-12-23)40-22-32-34(48)42-30(20-24-13-5-2-6-14-24)36(50)46(32)38(40)44-28-18-10-8-16-26(28)40/h1-18,29-32,37-38,43-44H,19-22H2,(H,41,47)(H,42,48)/t29-,30-,31-,32-,37+,38+,39-,40?/m0/s1
• InChI Key: ZEANERNKMXBETI-RHBMHTMXSA-N
• Isomeric SMILES: C1[C@H]2C(=O)N[C@H](C(=O)N2[C@@H]3[C@]1(C4=CC=CC=C4N3)C56C[C@H]7C(=O)N[C@H](C(=O)N7[C@H]5NC8=CC=CC=C68)CC9=CC=CC=C9)CC1=CC=CC=C1
• Canonical SMILES: C1C2C(=O)NC(C(=O)N2C3C1(C4=CC=CC=C4N3)C56CC7C(=O)NC(C(=O)N7C5NC8=CC=CC=C68)CC9=CC=CC=C9)CC1=CC=CC=C1
• synonyms: WIN 64821; WIN-64821

Description

(1R,4S,7S)-4-benzyl-9-[(1R,4S,7S,9R)-4-benzyl-3,6-dioxo-2,5,16-triazatetracyclo[7.7.0.02,7.010,15]hexadeca-10,12,14-trien-9-yl]-2,5,16-triazatetracyclo[7.7.0.02,7.010,15]hexadeca-10,12,14-triene-3,6-dione is a natural product found in Aspergillus with data available.

Scientific Research Applications

Chemical Synthesis and Properties

• Solid-phase Synthesis and Chemical Properties : The synthesis involved amino alcohols, diamines, benzenesulfonyl chlorides, and bromoketones to prepare polymer-supported indazoles. These were then released to form complex fused heterocycles under mild conditions, showing the compound's potential in forming complex structures (Kočí & Krchňák, 2010).

Complex Formation and Characterization

• Transition Metal Complexes : Research on similar structures showed the formation of monomeric benzodioxochlorocomplexes with transition metals like copper, revealing their potential in forming stable and specific geometrical structures (Lacerda et al., 2005).
• Characterization and Computational Studies : Detailed characterization of related compounds through spectroscopy, microanalysis, and single crystal X-ray diffractometry illustrated the precision with which these molecules can be studied and understood (Odame et al., 2020).

Novel Synthesis and Potential Applications

• Novel Synthesis of Functionalized Compounds : The synthesis involved creating new compounds with potential applications in various fields, indicating the broad utility of such complex molecules (Basavaiah & Satyanarayana, 2001).
• Copper Complexes in Nuclear Medicine : Copper complexes of similar macrocycles were synthesized for potential applications in nuclear medicine, indicating the relevance of such compounds in healthcare and imaging technologies (Antunes et al., 2007).